1-Oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid
1-Oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid
A sesquiterpene antibiotic, isolated from Trichoderma sp. A potent and selective glyceraldehyde 3-phosphate dehydrogenase (GAPDH) inhibitor. Binds to the essential Cys149 residue in the catalytic site of GAPDH. Selectively kills high-glycolytic cancer cells through glucose-dependent active ATP deprivation. Selective and competitive inhibitor of mammalian DNA polymerases beta, lambda and terminal deoxynucleotidyl transferase (TdT) in family X of pols.
Brand Name:
Vulcanchem
CAS No.:
74310-84-2
VCID:
VC0005820
InChI:
InChI=1S/C15H20O5/c1-8(2)10-3-4-15(7-20-15)12-11(10)5-9(13(16)17)6-19-14(12)18/h5,8,10-12H,3-4,6-7H2,1-2H3,(H,16,17)
SMILES:
CC(C)C1CCC2(CO2)C3C1C=C(COC3=O)C(=O)O
Molecular Formula:
C15H20O5
Molecular Weight:
280.32 g/mol
1-Oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid
CAS No.: 74310-84-2
Inhibitors
VCID: VC0005820
Molecular Formula: C15H20O5
Molecular Weight: 280.32 g/mol
![1-Oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid - 74310-84-2](/images/no_structure.jpg)
| CAS No. | 74310-84-2 |
|---|---|
| Product Name | 1-Oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid |
| Molecular Formula | C15H20O5 |
| Molecular Weight | 280.32 g/mol |
| IUPAC Name | 1-oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid |
| Standard InChI | InChI=1S/C15H20O5/c1-8(2)10-3-4-15(7-20-15)12-11(10)5-9(13(16)17)6-19-14(12)18/h5,8,10-12H,3-4,6-7H2,1-2H3,(H,16,17) |
| Standard InChIKey | JESMSCGUTIEROV-UHFFFAOYSA-N |
| SMILES | CC(C)C1CCC2(CO2)C3C1C=C(COC3=O)C(=O)O |
| Canonical SMILES | CC(C)C1CCC2(CO2)C3C1C=C(COC3=O)C(=O)O |
| Appearance | White solidPurity:³95% by HPLC |
| Description | A sesquiterpene antibiotic, isolated from Trichoderma sp. A potent and selective glyceraldehyde 3-phosphate dehydrogenase (GAPDH) inhibitor. Binds to the essential Cys149 residue in the catalytic site of GAPDH. Selectively kills high-glycolytic cancer cells through glucose-dependent active ATP deprivation. Selective and competitive inhibitor of mammalian DNA polymerases beta, lambda and terminal deoxynucleotidyl transferase (TdT) in family X of pols. |
| Synonyms | Koningic acid; Avocettin; FO-4443; BRN 5091359 |
| PubChem Compound | 10016502 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume